![molecular formula C16H12N4O2S B5569490 2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone](/img/structure/B5569490.png)
2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone
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Overview
Description
2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone, also known as FIT-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. FIT-1 belongs to the family of indole-based compounds and has been shown to possess various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.
Scientific Research Applications
Synthesis and Heterocyclic Chemistry
Research highlights the synthesis and chemical properties of compounds related to 2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1H-indol-3-yl)ethanone. For instance, Obushak et al. (2008) describe the arylation of 2-acetylfuran leading to various heterocyclic compounds, demonstrating the versatility of furan derivatives in synthesizing complex molecules (Obushak, Gorak, Matiichuk, & Lytvyn, 2008). Additionally, Ashley, Timpy, and Coombs (2018) explore the flow photo-Nazarov reactions of 2-furyl vinyl ketones, which contribute to the understanding of cyclization reactions in synthesizing furan-fused cyclopentanones (Ashley, Timpy, & Coombs, 2018).
Antimicrobial and Biological Activities
Kaushik et al. (2017) investigate ester-linked 1,4-disubstituted 1,2,3-triazoles with a furyl/thienyl moiety for their antimicrobial properties, demonstrating moderate to good activity against various bacteria and fungi (Kaushik, Luxmi, Singh, & Kumar, 2017). This research underscores the potential of furyl and triazolyl moieties in developing new antimicrobial agents.
Photophysical Properties
Liu et al. (2010) synthesized novel 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives and investigated their optical properties, revealing that these compounds exhibit significant fluorescence, which could be useful in developing photoluminescent materials (Liu, Xie, Zhao, Lian, Lv, Gong, & Shin, 2010).
Corrosion Inhibition
Jawad et al. (2020) study the effectiveness of triazolyl derivatives as corrosion inhibitors for mild steel in hydrochloric acid, indicating a potential application in protecting industrial materials (Jawad, Hameed, Abood, Al-amiery, Shaker, Kadhum, & Takriff, 2020).
Antituberculosis Activity
Mir, Siddiqui, and Comrie (1970) explore α-[5-(2-Furyl)-1,2,4-triazol-3-ylthio] acethydrazide and related compounds for their antituberculosis activity, contributing to the search for new therapeutic agents against Mycobacterium tuberculosis (Mir, Siddiqui, & Comrie, 1970).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[5-(furan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-(1H-indol-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O2S/c21-13(11-8-17-12-5-2-1-4-10(11)12)9-23-16-18-15(19-20-16)14-6-3-7-22-14/h1-8,17H,9H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGGRXXUFSFJSSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C(=O)CSC3=NNC(=N3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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